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Compound of Interest

Compound Name: (+)-cis-Carveol

Cat. No.: B1210335 Get Quote

Essential Safety and Handling Guide for (+)-cis-
Carveol
For laboratory professionals engaged in research and development, ensuring the safe handling

of chemical compounds is paramount. This guide provides immediate, essential safety

protocols and logistical information for managing (+)-cis-Carveol, reinforcing our commitment

to being a trusted partner in laboratory safety.

Chemical Identifier:

Name: (+)-cis-Carveol

Synonyms: (1S,5S)-carveol, (4S,6S)-cis-Carveol

CAS Number: 7632-16-8

Molecular Formula: C₁₀H₁₆O

Molecular Weight: 152.23 g/mol

Hazard Identification and First Aid Measures:

(+)-cis-Carveol is classified as a hazardous substance. Following GHS classification, it is

known to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory
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irritation (H335).[1] In case of exposure, immediate first aid is critical.

Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If the individual is

not breathing, give artificial respiration. Seek

medical attention if you feel unwell.[2]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, seek medical

advice.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do so. Continue rinsing. If eye irritation persists,

get medical advice/attention.[2]

Ingestion
Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[2]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial to minimize exposure to (+)-cis-
Carveol. The following table summarizes the required PPE.
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PPE Category Item
Specifications and
Remarks

Eye and Face Protection
Safety glasses with side-

shields or goggles.

Must be worn at all times to

protect against splashes. A

face shield is recommended

when there is a greater risk of

splashing.[3][4]

Hand Protection
Chemical-resistant, impervious

gloves.

Permeation data suggests that

polyvinyl chloride gloves can

provide adequate protection.[5]

Always inspect gloves prior to

use and dispose of them if

they are contaminated or

damaged.

Skin and Body Protection
Laboratory coat, long-sleeved

clothing.

A chemical-resistant apron

should be worn when handling

larger quantities.[3]

Respiratory Protection Use in a well-ventilated area.

A NIOSH-approved half-face

respirator equipped with an

organic vapor/acid gas

cartridge with a dust/mist filter

is recommended, especially

when handling the neat

chemical.[5] Adhere to OSHA

respirator regulations (29 CFR

1910.134) or European

Standard EN 149.[3]

Operational and Disposal Plans
A systematic approach to handling (+)-cis-Carveol, from receipt to disposal, is critical for

maintaining a safe laboratory environment.

Handling and Storage:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pim-resources.coleparmer.com/sds/58689.pdf
https://www.carlroth.com/medias/SDB-7219-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDYyNjR8YXBwbGljYXRpb24vcGRmfGFEVTBMMmhrTnk4NU1UYzVPVGMwT0RZd09ETXdMMU5FUWw4M01qRTVYMGxGWDBWT0xuQmtaZ3wxZTE0ZTE2Mzg3YTFmZDYyMzc2YTJhNDIwMDJkZDQzZWQ5YWI2ZDM2NzkxYmRiOTY5YjNjMGJiODVmOTcyMDgz
https://pubchem.ncbi.nlm.nih.gov/compound/Carveol
https://pim-resources.coleparmer.com/sds/58689.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Carveol
https://pim-resources.coleparmer.com/sds/58689.pdf
https://www.benchchem.com/product/b1210335?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use only in a well-ventilated area, preferably in a chemical fume hood.

Avoid breathing vapors or mist.

Wash hands thoroughly after handling.

Store in a tightly closed container in a dry and well-ventilated place.

Store locked up.

Spill Response:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

Use absorbent paper to pick up all liquid spill material.[5]

Seal contaminated clothing and absorbent paper in a vapor-tight plastic bag for eventual

disposal.[5]

Wash all contaminated surfaces with alcohol, followed by washing with a strong soap and

water solution.[5]

Disposal Plan:

Proper disposal of (+)-cis-Carveol and its contaminated waste is essential to prevent

environmental contamination and comply with regulations. Dispose of contents and container

to an approved waste disposal plant. Waste generators must consult federal, state, and local

hazardous waste regulations to ensure complete and accurate classification and disposal.

Experimental Workflow for Safe Handling
The following diagram outlines the logical workflow for safely handling (+)-cis-Carveol in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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